Cas no 324562-24-5 (N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide)
N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide
-
N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1251642-50mg |
N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide |
324562-24-5 | tech | 50mg |
$395 | 2024-06-05 | |
| Oakwood | 101793-50mg |
N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide |
324562-24-5 | tech | 50mg |
$195.00 | 2023-09-17 | |
| eNovation Chemicals LLC | Y1251642-50mg |
N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide |
324562-24-5 | tech | 50mg |
$415 | 2025-03-01 | |
| A2B Chem LLC | AX90764-50mg |
N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide |
324562-24-5 | tech | 50mg |
$195.00 | 2024-04-20 | |
| 1PlusChem | 1P01F9CC-50mg |
N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide |
324562-24-5 | tech | 50mg |
$231.00 | 2024-05-05 | |
| eNovation Chemicals LLC | Y1251642-50mg |
N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide |
324562-24-5 | tech | 50mg |
$415 | 2025-02-19 |
N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide
Introduction to N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide (CAS No. 324562-24-5)
N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide, identified by its CAS number 324562-24-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural framework with an amide functional group and aromatic rings, exhibits potential applications in the development of novel therapeutic agents. The presence of both 4-ethoxyphenyl and 4-methylphenyl substituents contributes to its distinct chemical properties, making it a subject of interest for researchers exploring new chemical entities.
The structural design of N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide incorporates elements that are commonly associated with bioactive molecules. The amide bond, a key feature in many pharmaceuticals, plays a crucial role in modulating biological activity. Additionally, the aromatic rings enhance the compound's stability and interactions with biological targets. This combination of structural features makes it a promising candidate for further investigation in drug discovery.
In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide has been explored as a potential lead compound in this context. Its molecular structure suggests that it may interact with enzymes or receptors involved in metabolic disorders, inflammation, and other pathological conditions. Preliminary studies have indicated that this compound exhibits interesting pharmacological properties, which warrant further exploration.
The synthesis of N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic system efficiently. These synthetic strategies not only highlight the synthetic prowess but also contribute to the scalability of the compound for future applications.
The pharmacological profile of N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide has been evaluated through in vitro and in vivo studies. These investigations have revealed potential therapeutic effects against various diseases. For instance, its ability to modulate enzyme activity has been observed in models of metabolic disorders, suggesting its utility as a lead compound for developing novel treatments. Furthermore, its interaction with specific biological targets has been explored, providing insights into its mechanism of action.
The chemical properties of N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide, including its solubility, stability, and metabolic fate, have been thoroughly characterized. These parameters are critical for determining its pharmacokinetic behavior and potential clinical applications. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been utilized to elucidate its molecular structure and dynamics.
In conclusion, N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide (CAS No. 324562-24-5)
324562-24-5 (N-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)